![molecular formula C18H22N2O6S B4852884 5-{[(2,5-dimethoxyphenyl)amino]sulfonyl}-N-ethyl-2-methoxybenzamide](/img/structure/B4852884.png)
5-{[(2,5-dimethoxyphenyl)amino]sulfonyl}-N-ethyl-2-methoxybenzamide
Overview
Description
5-{[(2,5-dimethoxyphenyl)amino]sulfonyl}-N-ethyl-2-methoxybenzamide, commonly known as DASB, is a selective serotonin transporter (SERT) ligand that is used in scientific research to study the serotonin system. DASB is a benzamide derivative that is structurally similar to other SERT ligands such as fluoxetine and paroxetine.
Mechanism of Action
DASB binds to the 5-{[(2,5-dimethoxyphenyl)amino]sulfonyl}-N-ethyl-2-methoxybenzamide protein in the brain, which is responsible for transporting serotonin from the synaptic cleft back into the presynaptic neuron. By binding to this compound, DASB inhibits the reuptake of serotonin, leading to an increase in serotonin levels in the synaptic cleft. This increase in serotonin levels can have various physiological and biochemical effects.
Biochemical and Physiological Effects:
DASB is primarily used to study the serotonin system in the brain, which is involved in various physiological and biochemical processes. Serotonin is a neurotransmitter that is involved in regulating mood, appetite, sleep, and other functions. By inhibiting the reuptake of serotonin, DASB can increase serotonin levels in the brain, leading to various effects such as improved mood, decreased appetite, and improved sleep.
Advantages and Limitations for Lab Experiments
One of the main advantages of using DASB in lab experiments is its high selectivity for the 5-{[(2,5-dimethoxyphenyl)amino]sulfonyl}-N-ethyl-2-methoxybenzamide protein. This property allows researchers to study the serotonin system specifically without interfering with other neurotransmitter systems. However, one limitation of using DASB is its relatively short half-life, which can make it difficult to study long-term effects of serotonin.
Future Directions
There are several future directions for the use of DASB in scientific research. One area of interest is the study of the serotonin system in various psychiatric disorders such as depression, anxiety, and obsessive-compulsive disorder. DASB can be used to study changes in 5-{[(2,5-dimethoxyphenyl)amino]sulfonyl}-N-ethyl-2-methoxybenzamide density and distribution in these disorders, which can help improve our understanding of their underlying mechanisms. Another future direction is the development of new this compound ligands with improved properties such as longer half-life and higher selectivity. These ligands can help improve our ability to study the serotonin system and develop new treatments for psychiatric disorders.
Scientific Research Applications
DASB is primarily used in scientific research to study the serotonin system. It is a highly selective 5-{[(2,5-dimethoxyphenyl)amino]sulfonyl}-N-ethyl-2-methoxybenzamide ligand, which means that it binds specifically to the serotonin transporter protein in the brain. This property makes it useful for studying the distribution and density of this compound in different brain regions. DASB is commonly used in positron emission tomography (PET) imaging studies to visualize the serotonin system in vivo.
properties
IUPAC Name |
5-[(2,5-dimethoxyphenyl)sulfamoyl]-N-ethyl-2-methoxybenzamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H22N2O6S/c1-5-19-18(21)14-11-13(7-9-16(14)25-3)27(22,23)20-15-10-12(24-2)6-8-17(15)26-4/h6-11,20H,5H2,1-4H3,(H,19,21) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VELMERKFYFACDL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NC2=C(C=CC(=C2)OC)OC)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H22N2O6S | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.